Cas no 779279-08-2 (1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-)

779279-08-2 structure
Product name:1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-
- 1H-Indene-4,5-diol, 2,3-dihydro-2-(propylamino)- (9CI)
- 779279-08-2
- CHEMBL1195312
- 2-(propylamino)-2,3-dihydro-1H-indene-4,5-diol
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- Inchi: InChI=1S/C12H17NO2/c1-2-5-13-9-6-8-3-4-11(14)12(15)10(8)7-9/h3-4,9,13-15H,2,5-7H2,1H3
- InChI Key: IISBDWDWBQBLBK-UHFFFAOYSA-N
- SMILES: CCCNC1CC2=C(C1)C(=C(C=C2)O)O
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5A^2
- XLogP3: 2
1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)- Related Literature
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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4. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
779279-08-2 (1H-Indene-4,5-diol,2,3-dihydro-2-(propylamino)-) Related Products
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